Cas no 956232-89-6 (5-((Z)-[2-(1H-PYRAZOL-1-YL)PHENYL]METHYLIDENE)-2-THIOXO-1,3-THIAZOLAN-4-ONE)

• Product Name: 5-((Z)-[2-(1H-PYRAZOL-1-YL)PHENYL]METHYLIDENE)-2-THIOXO-1,3-THIAZOLAN-4-ONE
• CAS No: 956232-89-6
• MF: C₁₃H₉N₃OS₂
• MW: 287.360059499741
• MDL: MFCD03617954
• CID: 5228351
• Update Time: 2026-03-07

5-((Z)-[2-(1H-PYRAZOL-1-YL)PHENYL]METHYLIDENE)-2-THIOXO-1,3-THIAZOLAN-4-ONE Chemical and Physical Properties

Names and Identifiers

• 5-((Z)-[2-(1H-PYRAZOL-1-YL)PHENYL]METHYLIDENE)-2-THIOXO-1,3-THIAZOLAN-4-ONE
• (5Z)-5-{[2-(1H-pyrazol-1-yl)phenyl]methylidene}-2-sulfanylidene-1,3-thiazolidin-4-one
• 4-Thiazolidinone, 5-[[2-(1H-pyrazol-1-yl)phenyl]methylene]-2-thioxo-, (5Z)-

• MDL： MFCD03617954
• Inchi： 1S/C13H9N3OS2/c17-12-11(19-13(18)15-12)8-9-4-1-2-5-10(9)16-7-3-6-14-16/h1-8H,(H,15,17,18)
• InChI Key： OFKHXKCQAZRBHJ-UHFFFAOYSA-N
• SMILES： C1C=C(C=C2SC(=S)NC2=O)C(N2N=CC=C2)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-((Z)-[2-(1H-PYRAZOL-1-YL)PHENYL]METHYLIDENE)-2-THIOXO-1,3-THIAZOLAN-4-ONE

Comprehensive Analysis of 5-((Z)-[2-(1H-PYRAZOL-1-YL)PHENYL]METHYLIDENE)-2-THIOXO-1,3-THIAZOLAN-4-ONE (CAS No. 956232-89-6)

The compound 5-((Z)-[2-(1H-PYRAZOL-1-YL)PHENYL]METHYLIDENE)-2-THIOXO-1,3-THIAZOLAN-4-ONE (CAS No. 956232-89-6) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in medicinal chemistry and material science. This article delves into the molecular characteristics, synthesis pathways, and emerging applications of this compound, while addressing common queries from researchers and industry professionals.

Structurally, 5-((Z)-[2-(1H-PYRAZOL-1-YL)PHENYL]METHYLIDENE)-2-THIOXO-1,3-THIAZOLAN-4-ONE features a thiazolone core fused with a pyrazole moiety through a phenylmethylidene linker. The Z-configuration of the exocyclic double bond is particularly noteworthy, as it influences the compound's stereoelectronic properties and biological activity. Recent studies have highlighted its role as a potential kinase inhibitor, sparking interest in drug discovery circles searching for novel anticancer agents and anti-inflammatory compounds.

The synthesis of CAS 956232-89-6 typically involves a multi-step process beginning with the condensation of 2-(1H-pyrazol-1-yl)benzaldehyde with 2-thioxothiazolidin-4-one. Researchers have optimized this procedure to achieve yields exceeding 75% while maintaining excellent purity profiles. Advanced characterization techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography have confirmed both the molecular structure and the Z-isomer predominance in the final product.

In the context of current research trends, this compound aligns with several hot topics in chemical biology. Its thiazolone scaffold shares structural similarities with known enzyme inhibitors, making it a candidate for virtual screening in computational drug design projects. The presence of both hydrogen bond acceptors and aromatic systems in its architecture satisfies key requirements for bioactive molecules, explaining the growing number of patent applications mentioning this chemical entity.

From a material science perspective, the extended π-conjugated system in 5-((Z)-[2-(1H-PYRAZOL-1-YL)PHENYL]METHYLIDENE)-2-THIOXO-1,3-THIAZOLAN-4-ONE suggests potential applications in organic electronics. Preliminary studies indicate interesting photophysical properties that could be exploited in OLED materials or molecular sensors. The compound's ability to form metal complexes through its pyrazole nitrogen and thione sulfur atoms opens additional possibilities in coordination chemistry and catalysis.

Stability studies reveal that CAS 956232-89-6 maintains integrity under standard laboratory conditions, though it demonstrates sensitivity to prolonged UV exposure. Proper storage in amber glass at temperatures below -20°C is recommended for long-term preservation. The compound shows good solubility in polar aprotic solvents like DMSO and DMF, but limited solubility in water, which influences its formulation strategies for biological testing.

Recent literature highlights the compound's interaction with various biological targets, particularly those involved in cell signaling pathways. Molecular docking simulations predict strong binding affinity toward certain protein kinases, corroborating experimental data showing inhibition of pro-inflammatory cytokines in cell-based assays. These findings position 956232-89-6 as a promising lead compound for developing new immunomodulatory agents.

The commercial availability of 5-((Z)-[2-(1H-PYRAZOL-1-YL)PHENYL]METHYLIDENE)-2-THIOXO-1,3-THIAZOLAN-4-ONE has increased steadily, with several specialty chemical suppliers now offering gram to kilogram quantities. Pricing trends reflect growing demand from academic and industrial researchers focusing on small molecule therapeutics and functional materials. Analytical standards with >98% purity are typically available for biological screening purposes.

Future research directions for this compound likely include structure-activity relationship (SAR) studies to optimize its pharmacological profile, as well as investigations into its structure-property relationships for materials applications. The dual pharmaceutical-materials science potential of 956232-89-6 makes it a compelling subject for interdisciplinary research teams working at the chemistry-biology interface.

From a safety perspective, standard laboratory precautions are sufficient when handling this material. While comprehensive toxicological data remains limited, structural analogs suggest potential cytochrome P450 interactions that warrant consideration during biological studies. Researchers are advised to consult material safety data sheets and implement appropriate risk mitigation measures when working with this compound.

The intellectual property landscape surrounding 5-((Z)-[2-(1H-PYRAZOL-1-YL)PHENYL]METHYLIDENE)-2-THIOXO-1,3-THIAZOLAN-4-ONE shows increasing activity, with patent filings covering its synthesis methods, pharmaceutical compositions, and specialized applications. This trend underscores the compound's commercial potential and the competitive nature of research in this chemical space.

In conclusion, CAS 956232-89-6 represents an intriguing case study in modern heterocyclic chemistry, bridging traditional synthetic approaches with contemporary applications in medicine and materials. Its unique structural features and demonstrated biological activities position it as a valuable building block for both drug discovery and functional material development, ensuring continued interest from the scientific community in the coming years.